Cas no 59337-97-2 (3-(Aminosulfonyl)thiophene-2-carboxylic Acid)

3-(Aminosulfonyl)thiophene-2-carboxylic acid is a heterocyclic compound featuring both sulfonamide and carboxylic acid functional groups on a thiophene backbone. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The sulfonamide moiety enhances binding affinity in biologically active molecules, while the carboxylic acid group allows for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for multi-step synthesis. The compound’s well-defined reactivity profile supports its use in designing sulfonamide-based inhibitors or functional materials, offering researchers a reliable building block for targeted molecular development.
3-(Aminosulfonyl)thiophene-2-carboxylic Acid structure
59337-97-2 structure
Product Name:3-(Aminosulfonyl)thiophene-2-carboxylic Acid
CAS No:59337-97-2
MF:C5H5NO4S2
MW:207.22749876976
MDL:MFCD01760861
CID:950036
PubChem ID:3042286
Update Time:2025-05-27

3-(Aminosulfonyl)thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Sulfamoylthiophene-2-carboxylic acid
    • 3-(Aminosulfonyl)thiophene-2-carboxylic acid
    • 2-Thiophenecarboxylic acid, 3-(aminosulfonyl)-
    • 3-(Aminosulfonyl)-2-thiophenecarboxylic acid
    • AC1MICY3
    • CTK1H3288
    • STOCK6S-97342
    • SureCN5208861
    • 59337-97-2
    • C5H5NO4S2
    • G32016
    • Z196855270
    • 2-Acid-3-sulfonamide (IN-L9223)
    • STK501436
    • SCHEMBL5208861
    • CS-0242065
    • AKOS000282093
    • DTXSID60208085
    • MFCD01760861
    • HR-0310
    • NS00067783
    • 3-(aminosulfonyl)thiophene-2-carboxylic acid, AldrichCPR
    • EN300-24419
    • 3-Sulfamoylthiophene-2-carboxylicacid
    • ALBB-004949
    • 3-(Aminosulfonyl)thiophene-2-carboxylic Acid
    • MDL: MFCD01760861
    • Inchi: 1S/C5H5NO4S2/c6-12(9,10)3-1-2-11-4(3)5(7)8/h1-2H,(H,7,8)(H2,6,9,10)
    • InChI Key: NRAVSUNXRBRPRE-UHFFFAOYSA-N
    • SMILES: S(C1C=CSC=1C(=O)O)(N)(=O)=O

Computed Properties

  • Exact Mass: 206.96605
  • Monoisotopic Mass: 206.96599999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 97.46

3-(Aminosulfonyl)thiophene-2-carboxylic Acid Pricemore >>

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